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Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

8-Bromooctanoic Acid Overview & Handling

The table below summarizes the key properties of 8-Bromooctanoic acid for easy reference [1] [2] [3].

Property Specification / Value

CAS Number 17696-11-6 [1] [2]

Molecular Formula CgH15BrO, [1] [2]

Molecular Weight 223.11 g/mol [1] [2]

Melting Point 35-37 °C (lit.) [1] [2] [3]

Boiling Point 147-150 °C at 2 mmHg (lit.) [1] [2] [3]

Form White to cream crystalline powder or off-white powder [1] [2]
Water Solubility Slightly soluble in water [1] [2]

Storage Sealed in dry, at room temperature [1] [2]
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Safety Information: This compound is corrosive and causes severe skin burns and eye damage [1] [3] [4].
When handling, always wear appropriate Personal Protective Equipment (PPE) including eyeshields,

faceshields, gloves, and suitable protective clothing [1] [3].

Synthesis & Role of Sodium Sulfate

While a direct drying method is not documented, one synthesis procedure for 8-Bromooctanoic acid shows
the specific role of sodium sulfate. The general procedure for synthesizing this compound from ethyl 8-

bromooctanoate is as follows [1] [2]:

e Hydrolysis: A solution of ethyl 8-bromooctanoate in ethanol is treated with 1M sodium hydroxide
solution at 0°C for 5 hours [1] [2].

e Work-up: After the reaction is complete, the mixture is acidified with 1M hydrochloric acid and
extracted with ethyl acetate [1] [2].

e Drying Step: The combined organic layers are dried over anhydrous sodium sulfate [1] [2]. In this
context, anhydrous sodium sulfate is used as an inert drying agent to remove traces of water from the
organic solution before the final step [5].

¢ Isolation: The solution is filtered to remove the sodium sulfate and then concentrated under reduced
pressure to afford 8-Bromooctanoic acid as a colorless oil in high yield [1] [2].

The workflow of this synthesis and work-up procedure can be visualized as follows:
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Start: Ethyl 8-Bromooctanoate

Hydrolysis with NaOH in Ethanol at 0°C

Acidification with HCI and Extraction

Dry Organic Layer with Anhydrous Sodium Sulfate

Filter to Remove Sodium Sulfate

Concentrate to Get 8-Bromooctanoic Acid

Click to download full resolution via product page

Frequently Asked Questions

Q: What is the primary application of 8-Bromooctanoic acid in research? A: It is commonly used as a
cross-linking reagent and a key synthetic intermediate. For example, it can be used to prepare 8-

mercaptooctanoic acid or to attach functional groups to inhibitors [1] [3] [4].

Q: Why is anhydrous sodium sulfate used in organic synthesis work-ups? A: Anhydrous sodium
sulfate is a widely used, inexpensive, and chemically inert drying agent. It efficiently removes small
amounts of water from organic solutions by absorbing it into its crystal lattice, leaving the desired organic

compound in a dry solution [5].
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Q: How should I store 8-Bromooctanoic acid? A: It should be stored sealed in a dry container at room

temperature to maintain its stability [1] [2].

Troubleshooting Guidance

Since a standard operating procedure for drying the compound itself is not available, here is a logical

approach you could consider and validate in your lab:

e Consult Authoritative Sources: Check the safety data sheets (SDS) from major suppliers like
Sigma-Aldrich [3] or Thermo Scientific [4] for any specific handling or purification notes.

e Apply General Principles: Based on its properties, you could dissolve the crude compound in a dry,
water-immiscible solvent (like ethyl acetate or chloroform, in which it is slightly soluble [1]) and add a
small amount of anhydrous sodium sulfate. Swirl the mixture and observe if the sodium sulfate
clumps. If it does, add more until it flows freely, indicating the water has been absorbed.

o Verify Purity: After filtration, confirm the success of the drying process using analytical techniques
such as Karl Fischer titration for water content.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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